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Compound of Interest

Compound Name: Sodium 3-hydroxybenzoate
CAS No.: 7720-19-6
Cat. No.: B1681035
Get Quote
. J

Part 1: Executive Safety Directive

Do not treat Sodium 3-hydroxybenzoate as generic organic waste. While often perceived as
a benign food preservative intermediate, this compound presents specific handling challenges
due to its alkaline nature (pH 9.0-10.5) and high water solubility (~333 g/L).[1]

Critical Operational Risks:

o Exothermic Neutralization: Mixing this salt directly with concentrated acid waste streams in a
closed container can generate significant heat and precipitate the less soluble parent acid (3-
hydroxybenzoic acid), potentially clogging waste lines or rupturing containers.[1]

o Particulate Hazard: As a fine crystalline powder, it poses a combustible dust hazard if
aerosolized during transfer.[1]

e Regulatory Status: While not a P-listed or U-listed acute hazardous waste under US RCRA
regulations, it must be managed as Non-Regulated Chemical Waste (unless mixed with
listed solvents) and disposed of via incineration.[1]
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Part 2: Physicochemical & Hazard Profile[2][3]

Effective disposal requires understanding the material's behavior in solution.[1] Consult this

table before designating waste streams.

Property

Value | Description

Operational Implication

Appearance

White crystalline powder

Easy to aerosolize; use local

exhaust ventilation.

Water Solubility

~333 g/L (20°C)

Highly soluble; spills will
spread rapidly on wet surfaces.

[1]

pH ( Aqueous)

9.0 — 10.5 (Alkaline)

DO NOT mix with strong acids
(e.g., HCI, H2S0a4) without
cooling.[1]

Flash Point

>170°C

Combustible, but not
flammable under normal

conditions.[1]

GHS Hazards

H315 (Skin), H319 (Eye), H335
(Resp)

Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

[1]

RCRA Status

Non-Listed (US)

Dispose of based on

characteristic hazards or local

policy.[1]

Part 3: Disposal Workflow & Decision Logic

The following flowchart illustrates the decision logic for disposing of Sodium 3-

hydroxybenzoate. This system prevents the common error of "drain disposal" which, while

physically possible due to solubility, is often a violation of local POTW (Publicly Owned

Treatment Works) permits due to BOD (Biological Oxygen Demand) loading.[1]

Diagram 1: Waste Stream Decision Matrix[1]

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://www.benchchem.com/product/b1681035/docs?utm_src=pdf-body#sodium-3-hydroxybenzoate-safe-handling-disposal-protocol
https://www.benchchem.com/product/b1681035/docs?utm_src=pdf-body#sodium-3-hydroxybenzoate-safe-handling-disposal-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation:
Sodium 3-Hydroxybenzoate
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Caption: Decision logic for segregating solid vs. liquid waste streams to ensure regulatory
compliance.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Preferred)

Best for: Expired reagents, spill cleanup residues, or excess dry powder.[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or a double-
lined polyethylene bag.[1] Avoid metal containers as long-term storage of moist alkaline salts
can cause corrosion.[1]

e Labeling: Mark clearly as "Non-Regulated Chemical Waste: Sodium 3-Hydroxybenzoate."

e Segregation: Store away from strong acids (Nitric, Sulfuric, Hydrochloric) in the waste
accumulation area.[1]

» Final Disposition: Hand over to EHS for incineration. High-temperature incineration is the
standard destruction method.[1]

Protocol B: Aqueous Solution Disposal

Best for: Mother liquors, reaction byproducts, or dissolved waste.[1]

» Compatibility Check: Before pouring into a satellite accumulation container (carboy), verify
the carboy does not contain acidic waste.[1]

o Why? Acidification will convert the salt back to 3-hydroxybenzoic acid.[1] While not
dangerous, this often precipitates as a solid sludge, fouling the carboy and making
pumping difficult for the waste contractor.[1]

e pH Adjustment (Optional but Recommended): If you must mix with other aqueous organic
waste, maintain the pH between 8 and 10 to keep the compound soluble.[1]

e Volume Reduction: If the volume is large (>5L) and the concentration is low, consider rotary
evaporation to recover the solid salt for Protocol A disposal.[1] This reduces liquid waste
disposal costs significantly.[1]
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Part 5: Emergency Spill Response

In the event of a powder spill, immediate containment is necessary to prevent the dust from

becoming an inhalation hazard or entering drainage systems.[1]

Diagram 2: Spill Response Workflow

Spill Detected

Isolate Area
(Reduce Airflow)

Don PPE: Bulk Powd Dry Sweep/Scoo|
Nitrile Gloves, Goggles, [—» Select Method ulk Fowder (Avo{g Bust gene(a"?on)
N95/P100 Mask

Wet Wipe/Mop Bag & Tag
(Final Polish) (Chemical Waste)

Click to download full resolution via product page

Caption: Step-by-step spill response focusing on dust minimization and exposure prevention.

Specific Spill Steps:

Dry Cleanup: Do not use water initially.[1] Water will dissolve the salt and spread the
contamination over a larger surface area.[1] Use a scoop or dustpan.[1]

Wet Polish: Only after the bulk solid is removed, use water and paper towels to clean the
residue.[1]

Verification: The surface should not feel slippery (soapy) to the touch; slipperiness indicates
residual alkaline salt.[1]

Part 6: References & Authority[1]

National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 23675765, Sodium 3-hydroxybenzoate.[1] Retrieved from [Link][1]
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US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - Title 40 CFR.[1] Retrieved from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Sodium 3-hydroxybenzoate | C7TH5NaO3 | CID 23675765 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-disposal-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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